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Compound of Interest

Compound Name:
N-Cyclopentyl 5-

bromonicotinamide

CAS No.: 302953-16-8

Cat. No.: B1361462

Get Quote

This guide provides an in-depth technical overview of N-Cyclopentyl-5-bromonicotinamide, a

substituted nicotinamide derivative of interest in chemical and pharmaceutical research. This

document will cover the molecule's structural representation, a detailed synthetic protocol, its

physicochemical properties, and potential applications, grounded in established chemical

principles.

Molecular Structure and Identification
N-Cyclopentyl-5-bromonicotinamide is a molecule combining a 5-bromopyridine-3-carboxamide

core with a cyclopentyl group attached to the amide nitrogen. This structure is a key

determinant of its chemical reactivity and biological activity.

SMILES String: The canonical SMILES (Simplified Molecular-Input Line-Entry System) string

for N-Cyclopentyl-5-bromonicotinamide is C1CCC(C1)NC(=O)C2=CN=C(C=C2)Br.

Key Structural Features:
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Pyridine Ring: A six-membered aromatic heterocycle containing one nitrogen atom. The

bromine atom at the 5-position and the carboxamide group at the 3-position influence the

ring's electronic properties.

Amide Linkage: The -(C=O)N- group is a critical functional group that can participate in

hydrogen bonding and is a common feature in many biologically active molecules.

Cyclopentyl Group: A five-membered saturated carbocyclic ring that adds lipophilicity to the

molecule, potentially influencing its solubility and ability to cross biological membranes.

Synthesis of N-Cyclopentyl-5-bromonicotinamide
The synthesis of N-Cyclopentyl-5-bromonicotinamide can be efficiently achieved through the

amidation of 5-bromonicotinic acid with cyclopentylamine. This is a standard and reliable

method for forming amide bonds.

Proposed Synthetic Pathway
The overall synthetic scheme involves the activation of the carboxylic acid group of 5-

bromonicotinic acid, followed by nucleophilic attack by cyclopentylamine.
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Caption: Proposed synthesis of N-Cyclopentyl-5-bromonicotinamide.

Detailed Experimental Protocol
This protocol is based on established methods for amide bond formation.[1]

Materials:

5-Bromonicotinic acid

Cyclopentylamine

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)
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4-Dimethylaminopyridine (DMAP) (catalytic amount)

Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 5-bromonicotinic acid (1.0 eq) in anhydrous DCM or THF.

Addition of Reagents: Add cyclopentylamine (1.1 eq) and a catalytic amount of DMAP to the

solution.

Activation: In a separate flask, dissolve the coupling agent (DCC or EDC, 1.2 eq) in

anhydrous DCM or THF. Add this solution dropwise to the reaction mixture at 0 °C (ice bath).

Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up:

If using DCC, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU

and wash the solid with a small amount of DCM.

If using EDC, the by-product is water-soluble and will be removed during the aqueous

wash.

Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate solution and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-

Cyclopentyl-5-bromonicotinamide.

Physicochemical and Spectroscopic Properties
The following table summarizes the predicted and known properties of N-Cyclopentyl-5-

bromonicotinamide and its parent compound, 5-bromonicotinamide.[2]
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Property
N-Cyclopentyl-5-
bromonicotinamide
(Predicted)

5-Bromonicotinamide
(Experimental)[2]

Molecular Formula C₁₁H₁₃BrN₂O C₆H₅BrN₂O

Molecular Weight 269.14 g/mol 201.02 g/mol

Appearance White to off-white solid White to off-white solid

Melting Point Not available 219-222 °C

Boiling Point Not available Not available

Solubility
Soluble in organic solvents

(DCM, THF, EtOAc)

Sparingly soluble in water,

soluble in DMSO

¹H NMR (Predicted)

Peaks corresponding to

pyridine, cyclopentyl, and

amide protons.

Aromatic and amide proton

signals.

¹³C NMR (Predicted)

Signals for aromatic,

cyclopentyl, and carbonyl

carbons.

Aromatic and carbonyl carbon

signals.

IR (Predicted)

Characteristic peaks for N-H

stretch, C=O stretch, and C-Br

stretch.

N-H, C=O, and aromatic C-H

stretches.

Mass Spec (m/z)
[M+H]⁺ at ~270.03 and

~272.03 (bromine isotopes)

[M+H]⁺ at ~201.97 and

~203.97

Potential Applications and Research Directions
Nicotinamide and its derivatives are a well-established class of compounds with diverse

biological activities.[3] The introduction of a bromo-substituent and a cyclopentyl group can

modulate these properties, opening up new avenues for research and development.

Drug Discovery and Medicinal Chemistry
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Enzyme Inhibition: Nicotinamide-based structures are known to inhibit various enzymes,

including PARPs (Poly (ADP-ribose) polymerases) and sirtuins. The specific substitutions on

N-Cyclopentyl-5-bromonicotinamide could confer novel inhibitory profiles.

Signaling Pathways: As analogs of nicotinamide, these compounds can potentially interfere

with cellular signaling pathways where nicotinamide adenine dinucleotide (NAD+) is a key

cofactor.
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Caption: Potential mechanism of action in a cellular context.

Chemical Biology and Probe Development
The bromine atom on the pyridine ring serves as a useful handle for further chemical

modification through cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).

This allows for the synthesis of a library of derivatives for structure-activity relationship (SAR)

studies or the development of chemical probes.
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Conclusion
N-Cyclopentyl-5-bromonicotinamide is a readily accessible molecule with potential applications

in drug discovery and chemical biology. The synthetic route is straightforward, and its structure

offers multiple points for diversification. Further investigation into its biological activities is

warranted to fully explore its therapeutic and research potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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